6-bromo-5-methoxy-1H-indazole
Overview
Description
6-Bromo-5-methoxy-1H-indazole is a heterocyclic organic compound . It has the molecular formula C8H7BrN2O and a molecular weight of 227.06 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a bicyclic ring structure made up of a pyrazole ring and a benzene ring . The compound contains a bromine atom at the 6th position and a methoxy group at the 5th position of the indazole ring .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the retrieved sources, indazole derivatives are known to participate in a variety of chemical reactions due to their versatile biological activities .Physical and Chemical Properties Analysis
This compound is a solid with a melting point of 203-208°C . Its predicted boiling point is 363.4±22.0 °C and it has a density of 1.678 . It should be stored in a sealed container at room temperature .Scientific Research Applications
Inhibition of Nitric Oxide Synthase : 7-methoxy-1H-indazole, a structurally similar compound, has been identified as an inhibitor of neuronal nitric oxide synthase. The crystal structure of this compound suggests that its methoxy group lies in the plane of the indazole system, playing a role in its inhibitory function (Sopková-de Oliveira Santos, Collot, & Rault, 2002).
Synthesis of Novel Compounds : Research involving 3-methoxy-2H-indazole, another related compound, has led to the creation of diverse N(1),N(2)-disubstituted-1H-indazolones. These compounds have potential applications in chemical diversification through reactions like azide-alkyne cycloaddition (Conrad, Fukazawa, Haddadin, & Kurth, 2011).
Anticancer Properties : Some derivatives of 6-aminoindazole, a compound structurally related to 6-bromo-5-methoxy-1H-indazole, have demonstrated significant anticancer activity. For example, N-(4-fluorobenzyl)-1H-indazol-6-amine exhibited potent antiproliferative activity in colorectal cancer cell lines (Hoang, Hoang, Ngo, Vue, & Tran, 2022).
Synthetic Methodology Development : Studies on 6-SF5-indazoles, which share a common indazole core with this compound, have led to the development of efficient synthetic approaches for SF5-substituted heterocyclic systems. This includes the synthesis of derivatives and analogs like 6-SF5-gamendazole (Kanishchev & Dolbier, 2018).
Regioselective Protection and Amine Coupling : The protection and subsequent amine coupling reactions of indazoles, including the 5-bromoindazoles, are significant for creating novel derivatives with potential pharmaceutical applications (Slade, Pelz, Bodnar, Lampe, & Watson, 2009).
Electronically Active Materials : Indazole-based compounds, including methoxy-substituted analogues, have been researched for their electrochemical and photoelectrical properties. These materials exhibit high thermal stabilities and electrochemical stability, making them suitable for electronic applications (Cekaviciute, Simokaitienė, Gražulevičius, Buika, & Jankauskas, 2012).
Safety and Hazards
The compound is classified as Acute Tox. 4 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), indicating that it may be harmful if swallowed . It is recommended to avoid dust formation, use only under a chemical fume hood, and avoid contact with skin and eyes .
Future Directions
Indazole-containing derivatives, including 6-bromo-5-methoxy-1H-indazole, have gained considerable attention in the field of medicinal chemistry due to their diverse biological activities . Future research may focus on developing methods to construct these heterocycles with better biological activities .
Properties
IUPAC Name |
6-bromo-5-methoxy-1H-indazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2O/c1-12-8-2-5-4-10-11-7(5)3-6(8)9/h2-4H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USRTZJDWQCNIEN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)C=NN2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10719272 |
Source
|
| Record name | 6-Bromo-5-methoxy-1H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10719272 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1206800-17-0 |
Source
|
| Record name | 6-Bromo-5-methoxy-1H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10719272 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-BROMO-5-METHOXY-1H-INDAZOLE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Bromo-6-(methylthio)-1H-pyrazolo[3,4-D]pyrimidine](/img/structure/B596492.png)
![ethyl 1-tosyl-7-(trifluoromethylsulfonyloxy)-1H-pyrrolo[3,2-c]pyridine-6-carboxylate](/img/structure/B596505.png)
